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Compound of Interest

Compound Name: Ethyl cyclohexylideneacetate

Cat. No.: B131199 Get Quote

CAS Number: 1552-92-7

This technical guide provides an in-depth overview of ethyl cyclohexylideneacetate, a

versatile organic compound with significant applications in research and development,

particularly within the pharmaceutical industry. This document is intended for researchers,

scientists, and drug development professionals, offering detailed information on its chemical

properties, synthesis, and potential applications.

Chemical and Physical Properties
Ethyl cyclohexylideneacetate is a clear liquid at room temperature.[1] Its key physical and

chemical properties are summarized in the table below for easy reference and comparison.
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Property Value Source(s)

CAS Number 1552-92-7 [2][3]

Molecular Formula C₁₀H₁₆O₂ [1][2][3]

Molecular Weight 168.23 g/mol [1][2][3]

Boiling Point
48-49 °C at 0.02 mmHg; 235.9

°C at 760 mmHg
[2][4]

Density 1.05 g/cm³ [4]

Refractive Index (n²⁵D) 1.4755 [2]

Flash Point 112.9 °C [4]

Vapor Pressure 0.0488 mmHg at 25 °C [4]

Solubility
Soluble in dichloromethane

and ethyl acetate.
[3][5]

InChI Key
MCWDXHYYYNGYGK-

UHFFFAOYSA-N
[2]

SMILES CCOC(=O)C=C1CCCCC1 [1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of ethyl
cyclohexylideneacetate. Various spectroscopic techniques have been used to analyze this

compound, with data available from multiple sources.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR spectra are

available for ethyl cyclohexylideneacetate.[6]

Infrared (IR) Spectroscopy: IR spectra, including ATR-IR, transmission IR, and vapor phase

IR, have been recorded.[3][6]

Mass Spectrometry (MS): Mass spectral data, typically from Gas Chromatography-Mass

Spectrometry (GC-MS), is also available.[3][6]
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Raman Spectroscopy: Raman spectral data has been collected for this compound.[3]

Synthesis of Ethyl Cyclohexylideneacetate
The primary and most efficient method for the synthesis of ethyl cyclohexylideneacetate is

the Horner-Wadsworth-Emmons (HWE) reaction.[1] This reaction offers high selectivity for the

desired E-alkene and utilizes reagents that lead to easily removable byproducts.[7]

Horner-Wadsworth-Emmons Reaction Protocol
This protocol is adapted from a well-established procedure published in Organic Syntheses.[2]

Materials:

Sodium hydride (50% dispersion in mineral oil)

Dry benzene

Triethyl phosphonoacetate

Cyclohexanone

Ice bath

Dry nitrogen atmosphere

Standard laboratory glassware for organic synthesis (three-necked flask, stirrer,

thermometer, condenser, dropping funnel)

Procedure:

Preparation of the Ylide:

A dry 500-mL, three-necked flask is purged with dry nitrogen and charged with 16 g (0.33

mole) of a 50% dispersion of sodium hydride in mineral oil and 100 mL of dry benzene.[2]

To this stirred mixture, 74.7 g (0.33 mole) of triethyl phosphonoacetate is added dropwise

over a 45-50 minute period. The temperature is maintained at 30-35 °C, using cooling if

necessary. Vigorous evolution of hydrogen will be observed.[2]
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After the addition is complete, the mixture is stirred for 1 hour at room temperature to

ensure the complete formation of the phosphonate carbanion.[2]

Reaction with Cyclohexanone:

To the resulting clear solution, 32.7 g (0.33 mole) of cyclohexanone is added dropwise

over a 30-40 minute period. The temperature is maintained at 20-30 °C using an ice bath.

[2]

A gummy precipitate of sodium diethyl phosphate will form during the addition.[2]

After the addition is complete, the mixture is heated at 60-65 °C for 15 minutes.[2]

Work-up and Purification:

The reaction mixture is cooled to 15-20 °C, and the mother liquor is decanted from the

precipitate.[2]

The gummy precipitate is washed with several portions of warm benzene.[2]

The combined mother liquor and washings are distilled at atmospheric pressure to remove

the benzene.[2]

The product, ethyl cyclohexylideneacetate, is then distilled under reduced pressure,

collecting the fraction at 48-49 °C (0.02 mmHg).[2] This yields 37-43 g (67-77%) of the

pure product.[2]

Reaction Mechanism and Workflow
The Horner-Wadsworth-Emmons reaction proceeds through a well-defined mechanism, which

is a key concept in organic synthesis.
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Caption: Horner-Wadsworth-Emmons reaction pathway for the synthesis of ethyl
cyclohexylideneacetate.

Applications in Drug Development
Ethyl cyclohexylideneacetate serves as a crucial intermediate in the synthesis of various

pharmaceutical compounds.[1][5] Its structural features make it a valuable building block for

more complex molecules with therapeutic potential.

One notable application is in the synthesis of Venlafaxine, a widely used antidepressant.[1] The

cyclohexylidene moiety is incorporated into the final drug structure, highlighting the importance

of this intermediate.
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Caption: Logical workflow illustrating the role of ethyl cyclohexylideneacetate in drug

development.

Furthermore, research has indicated that ethyl cyclohexylideneacetate and related

compounds may exhibit biological activity, such as the inhibition of gabapentin activity.[8] This

suggests potential for this chemical scaffold in the discovery of new therapeutic agents.

Safety Information
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, ethyl cyclohexylideneacetate is associated with the following hazards:

H302: Harmful if swallowed.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b131199?utm_src=pdf-body-img
https://www.benchchem.com/product/b131199?utm_src=pdf-body
https://www.benchchem.com/product/b131199?utm_src=pdf-body
https://cymitquimica.com/products/3D-FE20709/ethyl-cyclohexylideneacetate/
https://www.benchchem.com/product/b131199?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyclohexylideneacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

The corresponding GHS pictogram is the "Irritant" symbol (exclamation mark).[3] It is essential

to handle this chemical with appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat, in a well-ventilated area.[9] In case of contact with skin or eyes,

rinse immediately with plenty of water.[9] If swallowed or if respiratory irritation occurs, seek

medical attention.[9]

Disclaimer: This document is intended for informational purposes for a technical audience and

should not be used as a substitute for a formal safety data sheet (SDS) or professional safety

guidance. Always consult the latest SDS for comprehensive safety information before handling

this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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